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Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxic potential of several reactive textile

dyes as determined by the Allium cepa (onion root tip) assay. This widely recognized method

serves as a reliable indicator for detecting chromosomal aberrations and disturbances in the

mitotic cycle, offering valuable insights into the potential environmental and health impacts of

these compounds. While this guide aims to provide a comprehensive overview, it is important

to note that specific data on the toxicity of Reactive Blue 160 using the Allium cepa assay was

not readily available in the reviewed literature. Therefore, this document focuses on a

comparative assessment of other commonly used reactive dyes for which experimental data

has been published.

Data Presentation: Genotoxicity of Reactive Dyes on
Allium cepa
The following tables summarize the key findings from studies that have utilized the Allium cepa

assay to evaluate the toxicity of various reactive dyes. The data presented includes the Mitotic

Index (MI), a measure of cell division frequency, and the percentage of chromosomal
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aberrations, which indicates genetic damage. A decrease in the mitotic index suggests a

cytotoxic effect, while an increase in chromosomal aberrations indicates a genotoxic effect.

Table 1: Effect of Reactive Blue 19 on Mitotic Index and Chromosomal Aberrations in Allium

cepa[1]

Concentration
(ppm)

Exposure Time (h) Mitotic Index (%)
Total Abnormalities
(%)

Control 24 9.80 1.20

25 24 7.60 4.80

50 24 6.20 7.40

100 24 4.80 10.20

Control 48 9.60 1.40

25 48 6.80 6.20

50 48 5.40 8.80

100 48 3.60 12.40

Table 2: Effect of Reactive Black 5 on Mitotic Index and Chromosomal Aberrations in Allium

cepa[1]
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Concentration
(ppm)

Exposure Time (h) Mitotic Index (%)
Total Abnormalities
(%)

Control 24 9.80 1.20

25 24 8.20 3.60

50 24 7.10 5.80

100 24 5.90 8.60

Control 48 9.60 1.40

25 48 7.50 4.80

50 48 6.30 7.20

100 48 4.70 10.80

Table 3: Effect of Reactive Turquoise Blue on Mitotic Index in Allium cepa[2]

Concentration (%) Exposure Time (h) Mitotic Index (%)

Control 24 10.5

0.01 24 9.8

0.05 24 8.5

0.1 24 7.2

Control 48 10.8

0.01 48 11.2

0.05 48 9.6

0.1 48 8.1

Note: The study on Reactive Turquoise Blue focused on mitotic abnormalities and reported a

dose-dependent increase in aberrations such as unequal cytokinesis, micronuclei, and bi-

nucleated cells, particularly at higher concentrations.[2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/287344372_Abnormal_mitosis_in_root_meristem_cells_of_Allium_cepa_L_induced_by_a_fabric_dye_reactive_turquoise_blue_Procion_MX
https://www.researchgate.net/publication/287344372_Abnormal_mitosis_in_root_meristem_cells_of_Allium_cepa_L_induced_by_a_fabric_dye_reactive_turquoise_blue_Procion_MX
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The Allium cepa assay is a standardized and widely used method for evaluating the

genotoxicity of substances. The general protocol followed in the cited studies is outlined below.

Experimental Workflow for Allium cepa Assay
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Preparation

Exposure

Analysis

Data Collection

Select healthy Allium cepa bulbs

Remove outer dry scales

Place bulbs in distilled water for rooting (24-48h)

Transfer rooted bulbs to dye solutions

Prepare different concentrations of reactive dyes

Incubate for a specific duration (e.g., 24h, 48h)

Excise root tips (2-3 cm)

Use distilled water as a negative control

Fix in Carnoy's fixative

Hydrolyze in 1N HCl

Stain with acetocarmine or orcein

Prepare squash slides

Microscopic examination (1000x)

Count dividing and total cells to calculate Mitotic Index (MI) Score different types of chromosomal aberrations

Statistical analysis
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Exposure to Reactive Dyes

Cellular Uptake and Interaction with Cellular Components

Induction of Oxidative Stress Interaction with DNA and Nuclear Proteins

Inhibition of Spindle Fiber FormationDNA Damage
(e.g., breaks, adducts)

Chromosomal Aberrations
(e.g., bridges, fragments, stickiness)

Disruption of Mitotic Cycle

Decrease in Mitotic Index
(Cytotoxicity) Cell Death / Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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